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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 2-Nitroethanol. Please consult
this guide for troubleshooting and frequently asked questions regarding your experiments.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Visible change in liquid color
(darkening) or formation of

solids.

Decomposition of 2-
Nitroethanol, possibly due to
exposure to heat, light, or

contaminants.

Do not use. Treat as
hazardous waste and dispose
of according to your
institution's protocols. Review
storage conditions to ensure

they meet recommendations.

Pungent odor detected in the

laboratory.

Improper sealing of the

container or a spill.

Immediately check the
container seal. If the seal is
compromised, tighten it or
transfer the contents to a new,
appropriate container in a
fume hood. If a spill is
suspected, follow the spill
cleanup procedures outlined
below. Ensure adequate

ventilation.

Skin or eye irritation after

handling.

Direct contact with 2-
Nitroethanol due to inadequate
Personal Protective Equipment
(PPE) or improper handling

techniques.

Immediately follow first aid
procedures. For skin contact,
wash the affected area with
plenty of soap and water.[1][2]
For eye contact, rinse
cautiously with water for at
least 15-20 minutes.[3] Seek
immediate medical attention.
[1][2][3] Review and reinforce
PPE protocols with all lab

personnel.

Unexpected vigorous reaction
or fuming upon addition of a

reagent.

Incompatibility of 2-
Nitroethanol with the added

substance.

In a controlled and safe
manner, cease the addition of
the reagent. If the reaction is
escalating, evacuate the
immediate area and follow
emergency procedures. 2-

Nitroethanol is incompatible

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://www.chemicalbook.com/msds/2-nitroethanol.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://www.chemicalbook.com/msds/2-nitroethanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

with strong bases, strong
oxidizing agents, acid
chlorides, and acid anhydrides.

[2114](5106]17]

Frequently Asked Questions (FAQs)

What are the primary hazards associated with 2-Nitroethanol?

2-Nitroethanol is a hazardous chemical that can cause skin, eye, and respiratory irritation.[2]
[4][5][6] It may be harmful if inhaled, ingested, or absorbed through the skin.[2][5][6] A
significant hazard is its potential for violent decomposition upon heating and the risk of
explosion during vacuum distillation.[2][5][6][7] Upon decomposition, it can emit toxic fumes of
carbon monoxide, carbon dioxide, and nitrogen oxides (NOXx).[2][5][6]

What are the proper storage conditions for 2-Nitroethanol?

To ensure its stability and safety, 2-Nitroethanol should be stored in a cool, dry, dark, and well-
ventilated area in a tightly sealed container.[1][3][4] The recommended storage temperature is
between 2-8°C under an inert atmosphere.[4] It is crucial to store it away from incompatible
materials, heat, and any potential ignition sources.[1][4]

What personal protective equipment (PPE) is required when handling 2-Nitroethanol?

All handling of 2-Nitroethanol should be conducted in a chemical fume hood.[1] The following
PPE is mandatory:

Eye Protection: Chemical splash goggles or a face shield.[1][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1][3]

Body Protection: A lab coat or chemical-resistant apron.[1]

Respiratory Protection: For operations with a higher risk of aerosol generation, a NIOSH-
approved respirator with an organic vapor/acid gas cartridge is recommended.[2]

What materials are incompatible with 2-Nitroethanol?
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2-Nitroethanol is incompatible with several classes of chemicals, and mixing can lead to
hazardous reactions. Avoid contact with:

Strong oxidizing agents[2][5][6][7]

Strong bases[2][4][5][6][7]

Acid chlorides[2][5][6][7]

Acid anhydrides[2][5][6][7]

What is the correct procedure for cleaning up a 2-Nitroethanol spill?
In the event of a small spill, follow these steps:

» Remove all sources of ignition from the area.[1][5]

o Wearing appropriate PPE, use an inert absorbent material, such as absorbent paper, to soak
up the spill.[1][3][5]

o Place the contaminated absorbent material and any contaminated clothing into a sealed,
vapor-tight plastic bag for proper disposal as hazardous waste.[1][5]

e Wash the contaminated surface with 60-70% ethanol followed by a thorough wash with soap
and water.[1][2][5]

Ensure the area is verified as clean by a safety officer before re-entering.[1][2][5]
What should | do in case of accidental exposure?
Immediate action is critical in case of exposure:

 Inhalation: Move the individual to fresh air immediately.[3][4] If they feel unwell, call a poison
center or doctor.[4]

o Skin Contact: Immediately wash the affected skin with plenty of soap and water.[1][3] If skin
irritation occurs, seek medical advice.[4]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1329411?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://cameochemicals.noaa.gov/chemical/20770
https://www.echemi.com/sds/2-nitroethanol-pid_Rock5115.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5722396.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://wap.guidechem.com/encyclopedia/2-nitroethanol-dic6105.html
https://cameochemicals.noaa.gov/chemical/20770
https://www.echemi.com/sds/2-nitroethanol-pid_Rock5115.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5722396.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://cameochemicals.noaa.gov/chemical/20770
https://www.echemi.com/sds/2-nitroethanol-pid_Rock5115.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5722396.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://cameochemicals.noaa.gov/chemical/20770
https://www.echemi.com/sds/2-nitroethanol-pid_Rock5115.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5722396.htm
https://www.benchchem.com/product/b1329411?utm_src=pdf-body
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://cameochemicals.noaa.gov/chemical/20770
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://www.chemicalbook.com/msds/2-nitroethanol.pdf
https://cameochemicals.noaa.gov/chemical/20770
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://cameochemicals.noaa.gov/chemical/20770
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://cameochemicals.noaa.gov/chemical/20770
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Nitroethanol
https://cameochemicals.noaa.gov/chemical/20770
https://www.chemicalbook.com/msds/2-nitroethanol.pdf
https://wap.guidechem.com/encyclopedia/2-nitroethanol-dic6105.html
https://wap.guidechem.com/encyclopedia/2-nitroethanol-dic6105.html
https://m.chemicalbook.com/ProductMSDSDetailCB5722396_EN.htm
https://www.chemicalbook.com/msds/2-nitroethanol.pdf
https://wap.guidechem.com/encyclopedia/2-nitroethanol-dic6105.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Eye Contact: Rinse cautiously with water for at least 15-20 minutes, removing contact lenses
if present and easy to do so.[3][4] Seek immediate medical attention.[1][3][4]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3]

Quantitative Data Summary

Property Value Source

Clear yellow to dark brown-red

Appearance o [4]
liquid
Odor Pungent [41[5]
2-8°C (under inert
Storage Temperature [4]
atmosphere)
Boiling Point ~194-197 °C at 765 mmHg [7]
Melting Point ~-80°C [7]
Flash Point >112 °C [5]
Decomposition Onset
164 °C [8]
(Exotherm 1)
Decomposition Onset 219 °C (with significant 8]
(Exotherm 2) pressure increase)

Experimental Workflow: Safe Handling of 2-
Nitroethanol
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Workflow for Safe Handling of 2-Nitroethanol
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Caption: Logical workflow for the safe handling of 2-Nitroethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: 2-Nitroethanol Safe Handling
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329411#safe-handling-and-storage-protocols-for-2-
nitroethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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